ethyl 2-[[2-[[3-(3-methoxyphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]acetyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[[2-[[3-(3-methoxyphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]acetyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C31H30N4O5S2/c1-3-40-30(38)25-21-13-5-4-6-15-23(21)42-28(25)33-24(36)17-41-31-34-26-20-12-7-8-14-22(20)32-27(26)29(37)35(31)18-10-9-11-19(16-18)39-2/h7-12,14,16,32H,3-6,13,15,17H2,1-2H3,(H,33,36)
• InChI Key: FVHBRJMZRXBJRE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCCC2)NC(=O)CSC3=NC4=C(C(=O)N3C5=CC(=CC=C5)OC)NC6=CC=CC=C64
• Molecular Formula: C31H30N4O5S2
• Molecular Weight: 602.7 g/mol

Description

Ethyl 2-[[2-[[3-(3-methoxyphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]acetyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C31H30N4O5S2 and its molecular weight is 602.72. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Transformations

Research on related compounds typically involves the synthesis of novel chemical entities with potential therapeutic applications. For example, studies have demonstrated the synthesis of complex molecules through various chemical transformations, including cyclopropanation and ring-opening reactions, which are essential for creating molecules with specific biological activities (Raghavendra et al., 2016; Shimizu et al., 2010). These studies highlight the importance of advanced synthetic techniques in developing compounds with potential pharmacological profiles.

Biological Activities and Applications

The synthesized compounds often undergo screening for various biological activities, including antimicrobial and antioxidant properties. For instance, certain synthesized molecules have shown promising antimicrobial and antioxidant activities, underscoring their potential as leads for developing new therapeutic agents (Mohamed, 2021; Wardkhan et al., 2008). These findings are crucial for the pharmaceutical industry, as they provide a basis for the development of new drugs with enhanced efficacy and safety profiles.

Advanced Materials and Chemical Industry Applications

Beyond pharmaceutical applications, the synthesis of novel organic compounds has implications for the development of advanced materials and their use in the chemical industry. For example, the creation of novel dyes and materials with specific properties for industrial applications (Rangnekar & Sabnis, 2007). These applications demonstrate the versatility of organic synthesis in creating compounds with a wide range of functionalities for various industries.

Mechanism of Action

Target of Action

The compound contains an indole nucleus , which is found in many important synthetic drug molecules and binds with high affinity to multiple receptors .

Mode of Action

Indole derivatives possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .

Biochemical Pathways

The compound also contains a thiophene ring . Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors . They exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .

Result of Action

Given the biological activities associated with indole and thiophene derivatives, it could potentially interact with a variety of cellular targets and pathways .